molecular formula C7H11NO B8553882 3-Hydroxy-4-methyl-2-methylenepentanenitrile CAS No. 56269-65-9

3-Hydroxy-4-methyl-2-methylenepentanenitrile

Cat. No.: B8553882
CAS No.: 56269-65-9
M. Wt: 125.17 g/mol
InChI Key: YYMLUQVUARAJKK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Hydroxy-4-methyl-2-methylenepentanenitrile is a useful research compound. Its molecular formula is C7H11NO and its molecular weight is 125.17 g/mol. The purity is usually 95%.
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Properties

CAS No.

56269-65-9

Molecular Formula

C7H11NO

Molecular Weight

125.17 g/mol

IUPAC Name

3-hydroxy-4-methyl-2-methylidenepentanenitrile

InChI

InChI=1S/C7H11NO/c1-5(2)7(9)6(3)4-8/h5,7,9H,3H2,1-2H3

InChI Key

YYMLUQVUARAJKK-UHFFFAOYSA-N

Canonical SMILES

CC(C)C(C(=C)C#N)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 250 mL, three-necked, round-bottom flask with overhead stirring is charged with 0.36 g (1.6 mmol) of 2,6-di-tert-butyl-4-methylphenol, 37 g (0.33 mol) of 1,4-diazabicyclo[2,2,2]octane, 60 mL (0.66 mol) of isobutyraldehyde, 52 mL (0.79 mol) of acrylonitrile, and 7.2 mL (0.4 mol) of water. The reaction mixture is stirred at 50° C. for 24 hours, cooled to 25° C., and quenched into a solution of 33 mL (0.38 mol) of hydrochloric acid and 100 mL of water. The product is extracted with 120 mL of methylene chloride. The aqueous acid layer is extracted again with 25 mL of methylene chloride. The combined methylene chloride layers are concentrated by rotary evaporation to provide 79.9 g (96.7%) of 3-hydroxy-4-methyl-2-methylenepentanenitrile as a yellow oil (which may solidify to a white solid on standing), 96.7% (area under the curve) by HPLC assay, which may be used in the next step without further purification. Carbonic acid 2-cyano-1-isopropyl-allyl ester ethyl ester
Quantity
33 mL
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
37 g
Type
reactant
Reaction Step Two
Quantity
60 mL
Type
reactant
Reaction Step Two
Quantity
52 mL
Type
reactant
Reaction Step Two
Quantity
0.36 g
Type
catalyst
Reaction Step Two
Name
Quantity
7.2 mL
Type
solvent
Reaction Step Two

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